Cas no 1227561-89-8 (5-Fluoro-2-(pyridin-3-yl)isonicotinaldehyde)

• Product Name: 5-Fluoro-2-(pyridin-3-yl)isonicotinaldehyde
• CAS No: 1227561-89-8
• MF: C₁₁H₇FN₂O
• MW: 202.184485673904
• CID: 4925447
• Update Time: 2025-10-30

5-Fluoro-2-(pyridin-3-yl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-(pyridin-3-yl)isonicotinaldehyde
• 5-Fluoro-2-(pyridin-3-yl)isonicotinaldehyde

• Inchi： 1S/C11H7FN2O/c12-10-6-14-11(4-9(10)7-15)8-2-1-3-13-5-8/h1-7H
• InChI Key： YUBUDERLPXEJAI-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1C=O)C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 225
• XLogP3: 1
• Topological Polar Surface Area: 42.8

Additional information on 5-Fluoro-2-(pyridin-3-yl)isonicotinaldehyde

Introduction to 5-Fluoro-2-(pyridin-3-yl)isonicotinaldehyde (CAS No. 1227561-89-8)

5-Fluoro-2-(pyridin-3-yl)isonicotinaldehyde, with the CAS number 1227561-89-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluoro-substituted isonicotinaldehyde moiety and a pyridine ring. The combination of these functional groups endows the molecule with a range of interesting properties, making it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of 5-Fluoro-2-(pyridin-3-yl)isonicotinaldehyde can be represented as C₁₀H₇FNO₂. The presence of the fluorine atom and the pyridine ring introduces significant electronic and steric effects, which can influence the compound's reactivity and biological activity. These features make it an attractive starting material for the synthesis of more complex molecules, including potential drug candidates.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their ability to modulate biological activity and improve pharmacological properties. Fluorine atoms can enhance the lipophilicity, metabolic stability, and binding affinity of molecules, making them more suitable for therapeutic applications. The pyridine ring, on the other hand, is known for its aromaticity and ability to form hydrogen bonds, which can enhance interactions with biological targets.

5-Fluoro-2-(pyridin-3-yl)isonicotinaldehyde has been studied for its potential as an intermediate in the synthesis of various bioactive compounds. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For example, recent research has explored its use as a building block for inhibitors of kinases, which are key enzymes in many signaling pathways associated with cancer and inflammatory diseases. The ability to fine-tune the structure of these inhibitors through strategic modifications can lead to more potent and selective therapeutic agents.

Beyond its role as an intermediate, 5-Fluoro-2-(pyridin-3-yl)isonicotinaldehyde itself has shown promising biological activity. Studies have demonstrated its potential as an anti-inflammatory agent, with preliminary data suggesting that it can inhibit the production of pro-inflammatory cytokines in vitro. This property makes it a candidate for further investigation as a potential therapeutic agent for conditions such as rheumatoid arthritis and other inflammatory disorders.

The synthesis of 5-Fluoro-2-(pyridin-3-yl)isonicotinaldehyde typically involves multi-step procedures that ensure high purity and yield. Common synthetic routes include the reaction of 5-fluoropyridine with appropriate aldehydes or ketones, followed by further functional group manipulations to achieve the desired structure. The choice of synthetic pathway can significantly impact the efficiency and scalability of production, making it an important consideration for both academic research and industrial applications.

In addition to its pharmaceutical applications, 5-Fluoro-2-(pyridin-3-yl)isonicotinaldehyde has also found use in other areas of chemistry. For instance, it serves as a valuable ligand in coordination chemistry, where its unique electronic properties can influence the stability and reactivity of metal complexes. These complexes have potential applications in catalysis, materials science, and even in developing new imaging agents for medical diagnostics.

The safety profile of 5-Fluoro-2-(pyridin-3-yl)isonicotinaldehyde is another critical aspect that has been extensively studied. While it is generally considered safe for laboratory use under appropriate handling conditions, proper safety protocols should always be followed to minimize any potential risks. This includes using personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and disposing of waste materials according to established guidelines.

In conclusion, 5-Fluoro-2-(pyridin-3-yl)isonicotinaldehyde (CAS No. 1227561-89-8) is a multifaceted compound with significant potential in various fields of chemistry and pharmaceutical research. Its unique molecular structure and versatile properties make it an attractive candidate for further exploration and development. As research continues to uncover new applications and optimize synthetic methods, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.